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Compound of Interest

Compound Name: Apernyl

Cat. No.: B1228721

For immediate release — Proper management and disposal of pharmaceutical products are
paramount to ensuring laboratory safety and environmental protection. This document provides
essential, step-by-step guidance for the safe disposal of Apernyl®, a dental analgesic
containing acetylsalicylic acid. Adherence to these procedures is critical for researchers,
scientists, and drug development professionals to maintain a safe and compliant laboratory
environment.

Apernyl®, and its primary active ingredient acetylsalicylic acid, are classified as harmful if
swallowed and must be managed as hazardous waste.[1] Improper disposal, such as
discarding with regular trash or flushing down the drain, is prohibited and can lead to
environmental contamination.[1][2]

Safety and Hazard Information

A safety data sheet (SDS) for "Apernyl mit Acetylsalicylsdure" designates the product as "Xn
Harmful" with the risk phrase "R22: Harmful if swallowed".[1] More recent classifications for its
active ingredient, acetylsalicylic acid, include "Acute toxicity, Oral (Category 4), H302".[3][4]
The safety phrase S60, "This material and its container must be disposed of as hazardous
waste," underscores the importance of proper disposal procedures.[1]
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Hazard .

. Code Description Source
Classification
Acute Toxicity (Oral) Category 4 Harmful if swallowed [3114]
Skin Irritation Category 2 Causes skin irritation [3]

Causes serious eye

Eye Irritation Category 2A o [3]
irritation
Specific Target Organ May cause respiratory
. Category 3 N [3]
Toxicity irritation

Experimental Protocol: Disposal of Apernyl® Waste

This protocol outlines the approved procedure for the collection and disposal of Apernyl®
waste in a laboratory setting.

1. Personal Protective Equipment (PPE): Before handling Apernyl® waste, all personnel must
wear appropriate PPE, including:

o Safety goggles

o Chemical-resistant nitrile gloves

o Laboratory coat

2. Waste Segregation:

e Do not mix Apernyl® waste with non-hazardous laboratory trash or other waste streams.[4]

o Establish a designated hazardous waste collection container specifically for Apernyl® and
other pharmaceutical waste. This container should be clearly labeled as "Hazardous
Pharmaceutical Waste."

3. Solid Waste Disposal:

e This category includes unused or expired Apernyl® dental sticks, as well as contaminated
consumables such as gloves, pipette tips, and absorbent paper.
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Carefully place all solid Apernyl® waste into the designated, sealed, and properly labeled
hazardous waste container.[5]

. Liquid Waste Disposal:

Should Apernyl® be dissolved in a solvent for experimental purposes, collect all resulting
solutions in a separate, leak-proof container labeled "Hazardous Liquid Pharmaceutical
Waste."

Do not pour any liquid waste containing Apernyl® down the drain.[1][2]
. Container Management:

Empty Apernyl® containers are also considered hazardous waste and must be disposed of
in the same manner as the product itself.[1][6]

Ensure all waste containers are kept securely closed when not in use.
. Storage and Collection:

Store the hazardous waste container in a designated, secure area away from general
laboratory traffic.

Arrange for the collection of the hazardous waste by a licensed professional waste disposal
service.[3][5][6] Adhere to all local, state, and federal regulations for hazardous waste
disposal.[6]

Disposal Workflow
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[ Start: Apernyl® Waste Generated ]

l

1. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

2. Segregate Waste

Identify Type Identify Type

Solid Waste
(Unused product, contaminated items)

Liquid Waste
(Solutions containing Apernyl®)

3a. Collect in Labeled 3b. Collect in Labeled, Leak-proof
Hazardous Waste Container Liquid Waste Container

4. Store Securely in
Designated Area

5. Arrange for Professional
Hazardous Waste Disposal

[ End: Compliant Disposal ]

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of Apernyl® waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. funck.easyscan.dental-union.de [funck.easyscan.dental-union.de]

2. Pharmaceutical Waste Management for Dental Practices - Dental Recycling North
America [drna.com]

o 3. dept.harpercollege.edu [dept.harpercollege.edu]
e 4. sigmaaldrich.com [sigmaaldrich.com]

e 5. benchchem.com [benchchem.com]

e 6. ecacs.ca [ecacs.ca]
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Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1228721#apernyl-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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